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Compound of Interest

Compound Name: SJ1008030 TFA

Cat. No.: B12391202

Audience: Researchers, scientists, and drug development professionals.

Introduction: SJ1008030 TFA is a potent and selective JAK2 (Janus kinase 2) degrader,
functioning as a Proteolysis Targeting Chimera (PROTAC).[1][2][3] It is utilized in research,
particularly in the study of conditions like CRLF2-rearranged acute lymphoblastic leukemia, by
inducing the degradation of JAK2 protein.[1] Proper preparation of stock solutions is critical for
accurate and reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common
solvent for SJ1008030 TFA due to its high solubility.[1][4] This document provides a detailed

protocol for the preparation, storage, and handling of S3J1008030 TFA stock solutions in
DMSO.

Data Presentation

Table 1: Chemical and Physical Properties of SJ1008030 TFA
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Property Value Source
CAS Number 2863634-97-1 [1][4]
Molecular Formula C44H44F3N1309S [1][4]
Molecular Weight 987.96 g/mol [1114]
Appearance Light yellow to yellow solid [4]
Purity >98% (HPLC) [3]
Solubility in DMSO 125 mg/mL (126.52 mM) [1][4]

Table 2: Example Preparation of SJ1008030 TFA Stock Solutions

Volume of DMSO to
add to 1 mg of

Desired Stock
Concentration

Volume of DMSO to
add to 5 mg of

Volume of DMSO to
add to 10 mg of

$J1008030 TFA $J1008030 TFA $J1008030 TFA
1mMm 1.0122 mL 5.0609 mL 10.1219 mL
5mM 0.2024 mL 1.0122 mL 2.0244 mL
10 mM 0.1012 mL 0.5061 mL 1.0122 mL
50 mM 20.24 pL 101.22 uL 202.44 L
100 mMm 10.12 pL 50.61 pL 101.22 uL

Calculations are based on a molecular weight of 987.96 g/mol . Batch-specific molecular

weights may vary slightly.

Experimental Protocol

Objective: To prepare a concentrated stock solution of $S31008030 TFA in DMSO for use in

biological assays.

Materials:

e SJ1008030 TFA powder

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.glpbio.com/sj1008030-tfa.html
https://www.medchemexpress.com/sj1008030-tfa.html?locale=ja-JP
https://www.glpbio.com/sj1008030-tfa.html
https://www.medchemexpress.com/sj1008030-tfa.html?locale=ja-JP
https://www.glpbio.com/sj1008030-tfa.html
https://www.medchemexpress.com/sj1008030-tfa.html?locale=ja-JP
https://www.medchemexpress.com/sj1008030-tfa.html?locale=ja-JP
https://www.tocris.com/products/sj-1008030_7675
https://www.glpbio.com/sj1008030-tfa.html
https://www.medchemexpress.com/sj1008030-tfa.html?locale=ja-JP
https://www.benchchem.com/product/b12391202?utm_src=pdf-body
https://www.benchchem.com/product/b12391202?utm_src=pdf-body
https://www.benchchem.com/product/b12391202?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), molecular biology grade

o Sterile, amber or opaque polypropylene or glass vials

» Calibrated micropipettes and sterile, filtered pipette tips

o \ortex mixer

o Ultrasonic water bath

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

o Pre-dissolution Preparations:

o Equilibrate the SJ1008030 TFA vial to room temperature before opening to prevent
moisture condensation.

o Ensure that the DMSO used is anhydrous, as hygroscopic DMSO can significantly impact
the solubility of the product.[4]

o Calculating the Required Volume of DMSO:

o Determine the desired final concentration of the stock solution (e.g., 10 mM).

o Calculate the required volume of DMSO using the following formula: Volume (L) = Mass
(9) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

o For example, to prepare a 10 mM stock solution from 1 mg of $S31008030 TFA: VVolume (L)
=0.001 g/ (0.010 mol/L * 987.96 g/mol ) = 0.0001012 L =101.2 pL

e Dissolution of SJ1008030 TFA:

o Carefully add the calculated volume of DMSO to the vial containing the SJ1008030 TFA
powder.

o Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.
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o If the compound does not fully dissolve, sonicate the solution in an ultrasonic water bath
for 10-15 minutes.[1] Gentle warming to 37°C can also aid in solubilization.[1]

o Visually inspect the solution to ensure it is clear and free of precipitates.

» Aliquoting and Storage:

o Once fully dissolved, it is highly recommended to aliquot the stock solution into smaller,
single-use volumes in sterile, tightly sealed vials. This prevents contamination and
degradation from repeated freeze-thaw cycles.[1][5]

o Store the aliquots protected from light.

o For long-term storage (up to 6 months), store the stock solution at -80°C.[4]

o For short-term storage (up to 1 month), the solution can be stored at -20°C.[4]
Safety Precautions:

e Always handle $SJ1008030 TFA and DMSO in a well-ventilated area, preferably a chemical
fume hood.

o Wear appropriate PPE, including gloves, safety glasses, and a lab coat.

e Consult the Safety Data Sheet (SDS) for SJ1008030 TFA and DMSO for complete safety
information.

Mandatory Visualizations

Diagram 1: Experimental Workflow for S3J1008030 TFA Stock Solution Preparation
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Caption: Workflow for preparing S31008030 TFA stock solution.
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Diagram 2: Simplified JAK-STAT Signaling Pathway and Mechanism of SJ1008030

Caption: SJ1008030 induces JAK2 degradation via the proteasome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. glpbio.com [glpbio.com]

e 2. medchemexpress.com [medchemexpress.com]

e 3. SJ 1008030 | Active Degraders | Tocris Bioscience [tocris.com]
e 4. medchemexpress.com [medchemexpress.com]

» 5. medchemexpress.cn [medchemexpress.cn]

 To cite this document: BenchChem. [Application Notes & Protocols: Preparation of
SJ1008030 TFA Stock Solutions in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12391202#preparing-sj1008030-tfa-stock-solutions-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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